Cas no 106590-42-5 (Decanoic acid, 10-amino-, methyl ester)

• Product Name: Decanoic acid, 10-amino-, methyl ester
• CAS No: 106590-42-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 1182854
• PubChem ID: 10655700
• Update Time: 2025-05-19

Decanoic acid, 10-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 10-amino-, methyl ester
• Decanoicacid,10-amino-,methylester
• DB-109069
• EN300-386305
• SCHEMBL3208419
• 106590-42-5
• Methyl 10-aminodecanoate

• Inchi： 1S/C11H23NO2/c1-14-11(13)9-7-5-3-2-4-6-8-10-12/h2-10,12H2,1H3
• InChI Key： SZGHOKWWURKSHG-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCN)=O

Computed Properties

• Exact Mass: 201.17299
• Monoisotopic Mass: 201.172878976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.31
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Decanoic acid, 10-amino-, methyl ester

Recent Advances in the Study of Decanoic acid, 10-amino-, methyl ester (CAS: 106590-42-5)

Decanoic acid, 10-amino-, methyl ester (CAS: 106590-42-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, also known as methyl 10-aminodecanoate, is a derivative of decanoic acid with an amino group at the 10th carbon position and a methyl ester functional group. Its unique structure makes it a promising candidate for various applications, including drug development, biochemical studies, and material science.

Recent studies have focused on the synthesis, characterization, and potential applications of Decanoic acid, 10-amino-, methyl ester. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules, such as peptides and polymers. The presence of both amino and ester functional groups allows for versatile chemical modifications, enabling researchers to tailor its properties for specific applications.

In the pharmaceutical sector, Decanoic acid, 10-amino-, methyl ester has been investigated for its potential as a prodrug or a drug delivery vehicle. Its lipophilic nature and ability to penetrate cell membranes make it an attractive candidate for enhancing the bioavailability of poorly soluble drugs. Additionally, its biodegradability and low toxicity profile further support its use in biomedical applications.

Recent advancements in synthetic methodologies have improved the efficiency and yield of Decanoic acid, 10-amino-, methyl ester production. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly reduces the reaction time and byproduct formation. This development is expected to facilitate larger-scale production and broader utilization of the compound in research and industry.

Furthermore, Decanoic acid, 10-amino-, methyl ester has shown promise in the field of antimicrobial research. Preliminary studies indicate that it exhibits activity against certain bacterial strains, particularly those resistant to conventional antibiotics. Researchers are exploring its mechanism of action and potential synergies with existing antimicrobial agents to combat the growing issue of antibiotic resistance.

In conclusion, Decanoic acid, 10-amino-, methyl ester (CAS: 106590-42-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthesis and application, position it as a key player in the development of novel therapeutics and materials. Ongoing research is expected to uncover further potential uses and optimize its performance in various domains.